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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

Welcome to the technical support center for propoxycarbazone sodium. This guide is

designed for researchers, scientists, and professionals encountering challenges with the

solubility and handling of propoxycarbazone sodium in a laboratory setting. Below you will

find frequently asked questions, detailed troubleshooting guides, and experimental protocols to

ensure the successful use of this compound in your research.

A Note for the Intended Audience: Propoxycarbazone sodium is a sulfonylurea herbicide that

functions by inhibiting the acetolactate synthase (ALS) enzyme, which is critical for amino acid

synthesis in plants and microorganisms but is absent in animals.[1][2][3] Consequently, its

application is primarily in agricultural and plant science research. While professionals in drug

development may handle various compounds, the specific mechanism of propoxycarbazone
sodium makes it an unlikely candidate for conventional human drug development.

Frequently Asked Questions (FAQs)
Q1: What is propoxycarbazone sodium and what is its mechanism of action?

Propoxycarbazone sodium is a post-emergence herbicide used to control grass and some

broad-leaved weeds.[1] It belongs to the sulfonylurea class of herbicides that inhibit the plant

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[4][5]

[6] This enzyme is the first step in the biosynthetic pathway of essential branched-chain amino

acids (valine, leucine, and isoleucine).[6][7] By blocking this pathway, the herbicide starves the

plant of these critical amino acids, which inhibits protein synthesis and plant growth, eventually

leading to cell death.[8]
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Q2: Is propoxycarbazone sodium readily soluble in water?

Yes, propoxycarbazone sodium is described as being highly soluble in water.[1] The reported

solubility in water at 20°C and pH 7 is 42,000 mg/L (42 g/L).[4] It is often supplied commercially

as water-soluble granules for this reason.[1][9]

Q3: Besides water, what other laboratory solvents can be used to dissolve propoxycarbazone
sodium?

Propoxycarbazone sodium shows very high solubility in dimethylsulfoxide (DMSO).[5]

However, it has low solubility in many other common organic solvents. For preparing high-

concentration stock solutions for laboratory experiments, DMSO is the most effective choice. It

is poorly soluble in solvents like dichloromethane, n-heptane, xylene, and isopropanol.[9]

Q4: How does pH affect the solubility of propoxycarbazone sodium?

The compound's octanol-water partition coefficient (LogP) is pH-dependent, indicating that

solubility is influenced by pH.[9] As a sodium salt of a weak acid (the pKa of the free acid is

2.1), propoxycarbazone sodium is expected to be more soluble in neutral to alkaline aqueous

solutions compared to acidic conditions, where it would convert to its less soluble free acid

form.[5]

Solubility Data
The following tables summarize the solubility of propoxycarbazone sodium in water and

various organic solvents based on available data.

Table 1: Solubility in Aqueous Solution

Solvent Temperature pH
Concentration
(mg/L)

Solubility
Class

Water 20 °C 7 42,000 High

Data sourced from AERU.[4]

Table 2: Solubility in Common Laboratory Solvents
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Solvent Temperature Concentration (g/L) Solubility Class

Dimethylsulfoxide

(DMSO)
20 °C 190 Very High

Poly(ethylene glycol) 20 °C 5.2 Soluble

Dichloromethane 20 °C 1.5 Slightly Soluble

Acetonitrile 20 °C 0.9 Slightly Soluble

Isopropanol 20 °C < 0.1 Insoluble

n-Heptane 20 °C < 0.1 Insoluble

Xylene 20 °C < 0.1 Insoluble

Data sourced from PubChem and ChemBK.[5][9]

Troubleshooting Guide
Problem: My propoxycarbazone sodium powder is not dissolving completely in water.

Solution:

Verify Solvent Quality: Ensure you are using high-purity, deionized, or distilled water.

Impurities can affect solubility.

Check pH: Confirm the pH of your water is neutral (pH ~7.0). If the water is acidic, the

solubility will decrease significantly. Adjusting the pH to neutral or slightly alkaline (pH 7-8)

can aid dissolution.

Use Physical Agitation: Vigorously vortex or stir the solution. Sonication in a water bath for

5-10 minutes can effectively break up clumps and enhance dissolution.

Apply Gentle Heat: Warming the solution to 30-40°C can increase the rate of dissolution.

However, avoid boiling, as it may degrade the compound.

Prepare a Stock in DMSO: If high aqueous concentration is not required for your

experiment, prepare a highly concentrated stock solution in DMSO and dilute it into your
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aqueous experimental medium. Ensure the final DMSO concentration is compatible with

your assay.

Problem: My prepared solution became cloudy or formed a precipitate after storage.

Solution:

Check Storage Temperature: Propoxycarbazone sodium solutions should be stored at

cool temperatures, with 0-6°C being recommended.[5] Some precipitation may occur at

lower temperatures if the solution is near its saturation point.

Re-dissolve Before Use: Before using a stored solution, allow it to return to room

temperature and vortex or sonicate briefly to re-dissolve any precipitate.

Filter the Stock: For long-term storage, consider sterile filtering the stock solution (using a

0.22 µm filter compatible with your solvent) into a sterile container to remove any micro-

particulates that could act as nucleation sites for precipitation.

Avoid High Concentrations for Long-Term Aqueous Storage: For prolonged storage, it is

better to store the compound as a solid or as a high-concentration stock in DMSO.

Prepare fresh aqueous solutions as needed.
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Caption: Troubleshooting workflow for dissolving propoxycarbazone sodium.
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Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Stock Solution in DMSO

Materials:

Propoxycarbazone sodium powder

Anhydrous (cell culture grade) DMSO

Sterile microcentrifuge tube or vial

Vortex mixer

Calibrated analytical balance

Procedure:

1. Weigh out 10 mg of propoxycarbazone sodium powder and place it into a sterile vial.

2. Add 100 µL of anhydrous DMSO to the vial.

3. Cap the vial tightly and vortex at medium-high speed for 1-2 minutes until the solid is

completely dissolved. The solution should be clear.

4. Store the stock solution at -20°C for long-term storage or 4°C for short-term use.

5. When preparing working solutions, dilute this stock into your final aqueous buffer or

medium. Ensure the final concentration of DMSO is below the tolerance level of your

experimental system (typically <0.5%).

Protocol 2: Preparation of a 40 mg/mL Aqueous Stock Solution

Materials:

Propoxycarbazone sodium powder

High-purity deionized water (pH ~7.0)
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Sterile conical tube or beaker

Vortex mixer or magnetic stirrer

Sonicator bath

Procedure:

1. Weigh out 400 mg of propoxycarbazone sodium powder and add it to a container with 8

mL of deionized water.

2. Add a magnetic stir bar or cap the tube and place it on a vortex mixer. Mix vigorously for 5

minutes.

3. If any solid remains, place the container in a sonicator bath for 10-15 minutes, or until the

solution is clear.

4. Once fully dissolved, add deionized water to bring the final volume to exactly 10 mL. Mix

thoroughly.

5. For storage, filter the solution through a 0.22 µm syringe filter into a sterile container and

store at 4°C. Use within 1-2 weeks for best results.

Mechanism of Action Pathway
Propoxycarbazone sodium acts by inhibiting the ALS enzyme, which is the first and rate-

limiting step in the biosynthesis of branched-chain amino acids in plants.
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Caption: Inhibition of the branched-chain amino acid pathway by propoxycarbazone sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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